N-(2,2-difiuoroethyl)benzene-1,2-diamine

• Molecular Formula: C8H10F2N2
• Molecular Weight: 172.18 g/mol
• IUPAC Name: 2-N-(2,2-difluoroethyl)benzene-1,2-diamine
• InChI: InChI=1S/C8H10F2N2/c9-8(10)5-12-7-4-2-1-3-6(7)11/h1-4,8,12H,5,11H2
• InChI Key: NPUUHVOZAWKVCR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N)NCC(F)F

Description

N-(2,2-difiuoroethyl)benzene-1,2-diamine is a useful research compound. Its molecular formula is C8H10F2N2 and its molecular weight is 172.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3.6 g (18 mM) of N-(2,2-difluoroethyl)-2-nitroaniline in 25 ml of methanol, were added 470 mg of palladium on carbon at 5%. The reaction mixture was stirred for 3 h at room temperature under hydrogen atmosphere, at room pressure and room temperature. The catalyst was filtrated on Celite and the filtrate was evaporated under vacuum to give 3 g of N-(2,2-difluoroethyl)benzene-1,2-diamine as an oil. Yield: 97.5%.